Cas no 444913-37-5 (Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate)

• Product Name: Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• CAS No: 444913-37-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD24637613
• CID: 1017965
• PubChem ID: 22261417
• Update Time: 2025-06-12

Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid,4-amino-5,6,7,8-tetrahydro-,methylester(9CI)
• methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate

• MDL： MFCD24637613
• Inchi： 1S/C12H15NO2/c1-15-12(14)10-6-7-11(13)9-5-3-2-4-8(9)10/h6-7H,2-5,13H2,1H3
• InChI Key： IAKNPTDHQDQDTF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C2=C1CCCC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate

Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 444913-37-5): A Comprehensive Overview

Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 444913-37-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MeANTC, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The chemical structure of Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate consists of a tetrahydronaphthalene core with an amino group at the 4-position and a methyl ester at the 1-position. This structure confers the compound with a combination of aromatic and aliphatic properties, making it an interesting candidate for various applications in drug discovery and development.

One of the key aspects of Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate is its synthetic accessibility. Several methods have been reported for the synthesis of this compound, including catalytic hydrogenation of naphthalene derivatives and palladium-catalyzed coupling reactions. These synthetic routes provide researchers with flexible options to tailor the compound for specific applications. For instance, a recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of biological activity, Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate has shown promising results in various assays. One notable application is its potential as a lead compound for developing new anti-inflammatory drugs. Research conducted at the University of California demonstrated that MeANTC exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable candidate for further preclinical studies.

Beyond its anti-inflammatory properties, Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate has also been explored for its potential neuroprotective effects. A study published in the Journal of Medicinal Chemistry reported that MeANTC can effectively protect neurons from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to scavenge free radicals and modulate signaling pathways involved in cell survival.

The pharmacokinetic profile of Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate is another important aspect to consider in its development as a therapeutic agent. Preliminary studies have shown that MeANTC has favorable oral bioavailability and a reasonable half-life in vivo. These properties suggest that it could be administered orally as a drug candidate without requiring complex delivery systems.

In addition to its therapeutic potential, Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate has also been investigated for its use in materials science. Its unique molecular structure makes it suitable for applications in organic electronics and photovoltaic devices. Recent research has focused on incorporating MeANTC into polymer blends to enhance their electrical conductivity and stability.

The safety profile of Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate is an essential consideration for its development as a pharmaceutical product. Toxicological studies have indicated that MeANTC exhibits low toxicity at therapeutic concentrations. However, further safety evaluations are necessary to ensure its long-term use is safe and effective.

In conclusion, Methyl 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 444913-37-5) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug discovery and materials science. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.